Cas no 1179362-10-7 (7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride)

• Product Name: 7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride
• CAS No: 1179362-10-7
• MF: C₁₁H₉ClF₃N₃
• MW: 275.657471418381
• CID: 1030755
• PubChem ID: 46839724
• Update Time: 2025-07-19

7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride
• 1179362-10-7
• DB-359694
• 7-(Trifluoromethyl)quinoline-2-carboximidamidehydrochloride
• DTXSID90676652
• AKOS015847465
• 7-(Trifluoromethyl)quinoline-2-carboximidamide--hydrogen chloride (1/1)

• Inchi： 1S/C11H8F3N3.ClH/c12-11(13,14)7-3-1-6-2-4-8(10(15)16)17-9(6)5-7;/h1-5H,(H3,15,16);1H
• InChI Key： FPWHCSVOBQKXQO-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC2=CC=C(C(=N)N)N=C2C=1)(F)F

Computed Properties

• Exact Mass: 275.0437095g/mol
• Monoisotopic Mass: 275.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride

Introduction to 7-(Trifluoromethyl)quinoline-2-carboximidamide Hydrochloride (CAS No. 1179362-10-7)

7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride (CAS No. 1179362-10-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.

The chemical structure of 7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride is characterized by a quinoline ring system substituted with a trifluoromethyl group at the 7-position and a carboximidamide moiety at the 2-position. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical applications.

Recent research has focused on the potential of 7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride selectively inhibited the growth of human breast cancer cells (MCF-7) and lung cancer cells (A549) with low micromolar IC50 values.

The mechanism of action of 7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride is not yet fully elucidated, but preliminary findings suggest that it may target multiple cellular pathways involved in cancer progression. One potential mechanism is the inhibition of topoisomerase II, an enzyme crucial for DNA replication and repair. Another study published in Cancer Letters in 2020 reported that this compound induced apoptosis in cancer cells by modulating the expression of key regulatory proteins such as Bcl-2 and p53.

Beyond its antitumor activity, 7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride has also shown promise in other therapeutic areas. For example, research conducted at the University of California, Los Angeles (UCLA) found that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The safety profile of 7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride has been evaluated in preclinical studies, which have generally shown favorable results. Toxicity assessments in animal models have indicated that this compound has a wide therapeutic window and low toxicity at effective doses. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 7-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride (CAS No. 1179362-10-7) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for use in various medical conditions. As new findings emerge, this compound may play a significant role in advancing the field of medicinal chemistry and drug discovery.